Cas no 2172513-69-6 (methyl2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine)

• Product Name: methyl2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine
• CAS No: 2172513-69-6
• MF: C₁₄H₂₄N₂OS
• MW: 268.418162345886
• CID: 5862147
• PubChem ID: 165504649
• Update Time: 2025-06-07

methyl2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine
• 2172513-69-6
• EN300-1478388
• methyl[2-(2-{[5-(2-methylpropyl)pyridin-3-yl]sulfanyl}ethoxy)ethyl]amine

• Inchi： 1S/C14H24N2OS/c1-12(2)8-13-9-14(11-16-10-13)18-7-6-17-5-4-15-3/h9-12,15H,4-8H2,1-3H3
• InChI Key： DMQYZBJIOKANGA-UHFFFAOYSA-N
• SMILES： S(CCOCCNC)C1=CN=CC(=C1)CC(C)C

Computed Properties

• Exact Mass: 268.16093457g/mol
• Monoisotopic Mass: 268.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine

Compound CAS No. 2172513-69-6: Methyl 2-(2-{5-(2-Methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine

The compound with CAS No. 2172513-69-6, commonly referred to as methyl 2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a pyridine ring substituted with a sulfanyl group, an ethoxy chain, and a methylamine moiety, making it a versatile compound for further exploration.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyridine ring in this compound provides a rigid structure that can facilitate specific interactions with biological targets. Additionally, the sulfanyl group introduces sulfur-based reactivity, which is known to play a critical role in enzymatic processes and molecular recognition.

The methylamine group in this compound contributes to its basicity and enhances its ability to form hydrogen bonds, which are essential for bioavailability and target binding. Furthermore, the ethoxy chain serves as a flexible linker, allowing for diverse interactions within biological systems. These structural features collectively make methyl 2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine a valuable candidate for exploring new therapeutic agents.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over steric and electronic factors. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to synthesize this molecule efficiently. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to modulate enzyme activity suggests potential use in treating diseases associated with enzyme dysregulation. Additionally, its structural flexibility makes it an ideal candidate for exploring new materials with unique properties, such as stimuli-responsive polymers or advanced catalysts.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of methyl 2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine at the molecular level. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into its binding affinity and reactivity towards various biological targets. These computational tools have significantly accelerated the discovery process and provided valuable guidance for experimental designs.

Moreover, the environmental impact of this compound has been a subject of interest. Researchers have investigated its degradation pathways under different conditions to assess its potential risks to ecosystems. Preliminary findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, methyl 2-(2-{5-(2-methylpropyl)pyridin-3-ylsulfanyl}ethoxy)ethylamine (CAS No. 2172513-69-6) is a multifaceted compound with exciting opportunities in both academic research and industrial applications. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a key player in advancing our understanding of complex chemical systems and developing innovative solutions across various fields.